Cas no 1541266-80-1 (Imidazo[1,2-a]pyridine-8-carboximidamide)

• Product Name: Imidazo[1,2-a]pyridine-8-carboximidamide
• CAS No: 1541266-80-1
• MF: C₈H₈N₄
• MW: 160.17592048645
• CID: 5366398
• Update Time: 2025-05-20

Imidazo[1,2-a]pyridine-8-carboximidamide Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-8-carboximidamide

• Inchi： 1S/C8H8N4/c9-7(10)6-2-1-4-12-5-3-11-8(6)12/h1-5H,(H3,9,10)
• InChI Key： BYPKKAVKTKDCAK-UHFFFAOYSA-N
• SMILES： C12=NC=CN1C=CC=C2C(N)=N

Additional information on Imidazo[1,2-a]pyridine-8-carboximidamide

Comprehensive Overview of Imidazo[1,2-a]pyridine-8-carboximidamide (CAS No. 1541266-80-1)

Imidazo[1,2-a]pyridine-8-carboximidamide, with the CAS number 1541266-80-1, is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of the carboximidamide functional group further enhances its potential as a building block for drug discovery and development.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged due to their applications in treating various diseases, including viral infections, inflammation, and cancer. Researchers are particularly interested in CAS 1541266-80-1 because of its unique structural features, which make it a promising candidate for modulating protein-protein interactions and enzyme inhibition. The compound's imidazo[1,2-a]pyridine core is often explored in medicinal chemistry for its ability to improve drug solubility and bioavailability.

One of the most frequently asked questions about Imidazo[1,2-a]pyridine-8-carboximidamide is its synthesis and purification methods. The compound can be synthesized through multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are commonly employed to ensure its purity and structural integrity. These methods align with the growing trend of green chemistry and sustainable synthesis practices, which are highly prioritized in modern pharmaceutical research.

The imidazo[1,2-a]pyridine scaffold is also a hot topic in computational chemistry and AI-driven drug design. With the rise of machine learning algorithms, researchers are leveraging in silico models to predict the biological activity and toxicity of CAS 1541266-80-1 and its analogs. This approach accelerates the identification of lead compounds and reduces the need for extensive laboratory testing, making it a cost-effective solution for drug development.

Another area of interest is the compound's potential role in antiviral therapies. Given the global focus on emerging infectious diseases, Imidazo[1,2-a]pyridine-8-carboximidamide is being studied for its ability to inhibit viral replication mechanisms. Its carboximidamide group may interact with viral proteins, offering a novel pathway for therapeutic intervention. This aligns with the increasing demand for broad-spectrum antiviral agents in the post-pandemic era.

From a commercial perspective, CAS 1541266-80-1 is available through specialized chemical suppliers, often in small quantities for research purposes. Its price and availability are influenced by factors such as synthesis complexity and market demand. Researchers are advised to verify the compound's specifications, including purity and stability, before procurement. This is especially important given the stringent quality standards in preclinical and clinical studies.

In summary, Imidazo[1,2-a]pyridine-8-carboximidamide (CAS No. 1541266-80-1) represents a versatile and highly studied compound in modern chemistry and pharmacology. Its applications span from drug discovery to biochemical assays, making it a valuable tool for scientists. As research continues to uncover its full potential, this compound is likely to remain a focal point in the development of next-generation therapeutics.